Cas no 5399-44-0 (3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)
![3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure](https://www.kuujia.com/scimg/cas/5399-44-0x500.png)
5399-44-0 structure
Product name:3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-methyl-
- 3-METHYL-1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-AMINE
- 3-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-amine
- 4-Amino-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
- NSC 1634
- SY123712
- CS-0036550
- NSC-1634
- DTXSID40277310
- AKOS004121267
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-methyl- (9CI)
- MG-0704
- AM804019
- VQXHGXDVBHJJJU-UHFFFAOYSA-N
- MB13541
- SCHEMBL1598752
- SCHEMBL14742662
- 5399-44-0
- NSC1634
- BDBM123760
- MFCD13813768
- BDBM178083
- 3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (19)
- DB-357129
- pyrazolo[3,4-d]pyrimidine, 4-amino-3-methyl-
-
- MDL: MFCD13813768
- Inchi: InChI=1S/C6H7N5/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3,(H3,7,8,9,10,11)
- InChI Key: VQXHGXDVBHJJJU-UHFFFAOYSA-N
- SMILES: NC1C2C(N=CN=1)=NNC=2C
Computed Properties
- Exact Mass: 149.07031
- Monoisotopic Mass: 149.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 80.5A^2
Experimental Properties
- Density: 1.71
- Melting Point: >300 ºC
- Boiling Point: 249 ºC
- Flash Point: 104 ºC
- Refractive Index: 1.776
- PSA: 80.48
- LogP: 0.82470
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | MG-0704-1MG |
3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | >97% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | MG-0704-1G |
3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | >97% | 1g |
£165.00 | 2025-02-09 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M941042-100mg |
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | 95% | 100mg |
¥328.50 | 2022-09-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1679-250MG |
3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | 95% | 250MG |
¥ 594.00 | 2023-04-13 | |
abcr | AB339718-1 g |
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, 97%; . |
5399-44-0 | 97% | 1g |
€315.00 | 2023-04-26 | |
TRC | M420550-500mg |
3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | 500mg |
$ 275.00 | 2022-06-03 | ||
eNovation Chemicals LLC | D752178-1g |
1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-methyl- (9CI) |
5399-44-0 | 95+% | 1g |
$240 | 2024-06-06 | |
Apollo Scientific | OR303141-500mg |
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | 500mg |
£148.00 | 2024-07-28 | ||
Chemenu | CM132322-1g |
3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
5399-44-0 | 95% | 1g |
$*** | 2023-05-30 | |
Matrix Scientific | 087842-1g |
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, >97% |
5399-44-0 | >97% | 1g |
$345.00 | 2023-09-06 |
3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Related Literature
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
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Alan Hazell,Rita Hazell,Christine J. McKenzie,Lars Preuss Nielsen Dalton Trans., 2003, 2203-2208
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5399-44-0)3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Purity:99%/99%
Quantity:1g/5g
Price ($):228.0/797.0